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Compound of Interest

Compound Name: Sodium bis(trimethylsilyl)amide

Cat. No.: B093598 Get Quote

An In-depth Technical Guide to Sodium
bis(trimethylsilyl)amide
This technical guide provides a comprehensive overview of Sodium bis(trimethylsilyl)amide,

a critical reagent in modern organic synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical sciences. This document covers its

fundamental properties, synthesis, and key applications, including detailed experimental

protocols and reaction pathway visualizations.

Chemical Identity
Sodium bis(trimethylsilyl)amide, commonly abbreviated as NaHMDS, is a potent, sterically

hindered, non-nucleophilic strong base.[1][2] It is widely employed in organic chemistry for

deprotonation reactions where the introduction of a nucleophile is undesirable.[3][4]

CAS Number: 1070-89-9[1][2][3][5][6][7]

IUPAC Nomenclature: Sodium 1,1,1-trimethyl-N-(trimethylsilyl)silanaminide[3]

Alternative IUPAC Name: sodium bis(trimethylsilyl)azanide[5][6]

Common Synonyms: Sodium hexamethyldisilazide, NaHMDS, N-

Sodiohexamethyldisilazane[3][4][8]
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Physicochemical Properties
NaHMDS is commercially available as a solid or in solutions with various organic solvents like

THF, toluene, and hexane.[1][2] Its physical and chemical properties are summarized in the

table below.

Property Value References

Molecular Formula C₆H₁₈NNaSi₂ [3][5][6][7][9]

Molar Mass 183.377 g·mol⁻¹ [1][2][3][4]

Appearance
Off-white to slightly yellow

crystalline solid
[1][2][3][8]

Density 0.9 g/cm³ (solid) [3][4]

Melting Point
171 to 175 °C (340 to 347 °F;

444 to 448 K)
[1][2][3][4][7][8]

Boiling Point 170 °C at 2 mmHg [4][8]

Solubility

Soluble in THF, benzene,

toluene, hexane, and ether.

Reacts with water.

[1][3][4][7][8]

Basicity (pKa of conjugate

acid)
~26 (in THF) [4]

Synthesis
Sodium bis(trimethylsilyl)amide is typically synthesized through the reaction of sodium

amide with hexamethyldisilazane (HMDS), often in a solvent like benzene.[10] The reaction

proceeds with the evolution of ammonia.

General Synthesis Pathway
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Caption: Synthesis of NaHMDS from sodium amide and HMDS.

Applications in Organic Synthesis
NaHMDS is a versatile base utilized in a wide array of organic transformations due to its high

basicity and low nucleophilicity.[1][8]

Key Applications:

Deprotonation of C-H, O-H, S-H, and N-H bonds: It is effective in deprotonating weakly acidic

compounds such as ketones, esters, cyanohydrins, and thiols to generate their

corresponding anions.[3][4]

Generation of Enolates: It is frequently used to form enolates from ketones and esters for

subsequent alkylation or other reactions.[3][4][8]

Wittig Reagent Formation: NaHMDS deprotonates phosphonium salts to produce Wittig

reagents for olefination reactions.[3][4][8]

Carbene Generation: Through dehydrohalogenation of halocarbons, NaHMDS can generate

carbenes, which are useful in cyclopropanation reactions.[3][4]

Synthesis of Amines: It reacts with alkyl halides in a two-step process involving N-alkylation

followed by hydrolysis to yield primary amines.[3]

Reaction Workflow: Enolate Formation and Alkylation
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Caption: General workflow for ketone/ester alkylation via an enolate intermediate using

NaHMDS.

Experimental Protocols
Detailed methodologies for key experiments involving NaHMDS are provided below.

This protocol describes the deprotonation of an indole derivative at a low temperature.[2]

Procedure:

Dissolve the indole (0.300 g, 0.92 mmol) in anhydrous tetrahydrofuran (THF) (30 mL) in a

flame-dried flask under an inert atmosphere.

Cool the solution to -78 °C using a dry ice/acetone bath.

Add NaHMDS (1 M solution in THF, 0.93 mL, 0.93 mmol) dropwise to the cooled solution.

Stir the resulting mixture at -78 °C for the desired reaction time to ensure complete

deprotonation.

This procedure details the formation of a silyl enol ether from a ketone.[11]
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Procedure:

Charge a dry, three-necked, round-bottomed flask with a 1.0 M solution of NaHMDS in THF

(100 mL, 0.100 mol) under a nitrogen atmosphere.

Cool the flask to -70 °C in a dry ice-acetone bath, which will form a viscous, yellowish-white

suspension.

Over a period of 30 minutes, add a solution of (E)-4-dimethylamino-3-buten-2-one (11.3 g,

0.100 mol) in THF (50 mL) via an addition funnel.

Rinse the funnel with a small amount of THF.

Stir the resulting clear-yellow solution for 1 hour at -78 °C.

Add a solution of tert-butylchlorodimethylsilane (15.8 g, 0.105 mol) in THF (50 mL) to trap the

enolate and form the silyl enol ether.

Experimental Workflow: Silyl Enol Ether Synthesis

Reaction Setup Reaction Product Formation

Dry Flask under N2 NaHMDS in THF (1.0 M) Cool to -70°C Add Ketone Solution Stir for 1 hr at -78°C Add TBDMSCl Solution Silyl Enol Ether

Click to download full resolution via product page

Caption: Workflow for the synthesis of a silyl enol ether using NaHMDS.

This protocol outlines the use of NaHMDS to generate a phosphonium ylide for a Wittig

reaction.[12]

Procedure:

Suspend methyltriphenylphosphonium bromide (25.51 g, 70.0 mmol) in anhydrous toluene

(70 mL) in an oven-dried reaction flask under a nitrogen atmosphere.
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Cool the suspension to 0 °C in an ice water bath.

Add NaHMDS (1 M solution in THF, 67.5 mL, 67.5 mmol) dropwise via syringe over 15

minutes.

Allow the resulting solution to stir for 45 minutes.

Cool the mixture to -78 °C using a dry ice-acetone bath.

Add methyl 3-benzoylpropionate (7.21 g, 37.5 mmol) dropwise over 5 minutes.

Warm the reaction mixture to 22 °C for 2 hours and then heat to reflux for 40 hours.

Safety and Handling
Sodium bis(trimethylsilyl)amide is a highly flammable and corrosive solid that reacts violently

with water.[1][3] It is also moisture-sensitive.[1][8] Therefore, it must be handled under an inert

atmosphere (e.g., nitrogen or argon). Appropriate personal protective equipment, including

gloves and safety glasses, should be worn at all times. In case of fire, use a dry chemical

extinguisher; do not use water. Upon contact with water, it is rapidly destroyed to form sodium

hydroxide and bis(trimethylsilyl)amine.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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